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Compound of Interest

Compound Name: Damascenine

B1214179

L  Get Quote

Cat. No.:

Disclaimer: A specific Safety Data Sheet (SDS) for Damascenine could not be located. The
following guidance is based on the chemical properties of Damascenine, general safety
protocols for handling alkaloids, and information from the Safety Data Sheet of a structurally
similar compound, Methyl 2-(methylamino)benzoate. These procedures should be
supplemented by a thorough review of your institution's specific chemical hygiene and disposal
plans. Always consult with your Environmental Health and Safety (EHS) department for final

guidance.

Damascenine is an alkaloid found in the plant Nigella damascena.[1] As with any laboratory
chemical, understanding its properties is the first step toward safe handling and disposal.

~hemical and Physical ies of :

Property Value

Molecular Formula C10H13NO3([2]

Molecular Weight 195.21 g/mol [2]

IUPAC Name methyl 3-methoxy-2-(methylamino)benzoate[2]
CAS Number 483-64-7[2]

Melting Point 23.00 to 24.00 °C @ 760.00 mm Hg[3]

Boiling Point 156.00 to 157.00 °C @ 17.00 mm Hg|[3]

Flash Point 253.00 °F (122.80 °C) (estimated)[3]
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Hazard Profile and Safety Precautions

While a specific hazard profile for Damascenine is not available, the Safety Data Sheet for the
structurally similar Methyl 2-(methylamino)benzoate indicates that it can cause skin and serious
eye irritation, and may cause respiratory irritation.[4] Therefore, it is prudent to handle
Damascenine with the following precautions:

» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles.[4]
o Hand Protection: Wear protective gloves.[4]
o Skin and Body Protection: Wear a lab coat and long-sleeved clothing.[4]

e Handling:

[¢]

Use in a well-ventilated area.[5]

[¢]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5]

o

Wash hands thoroughly after handling.[5]

o

Avoid contact with skin and eyes.[4]

Proper Disposal Procedures for Damascenine

The following step-by-step protocol outlines the recommended disposal procedures for
Damascenine, based on general guidelines for alkaloid and chemical waste.

Experimental Protocols for Disposal

1. Waste ldentification and Segregation:

» Solid Damascenine Waste: Place unused or expired solid Damascenine into a clearly
labeled hazardous waste container.

o Contaminated Materials: Any materials that have come into contact with Damascenine, such
as gloves, weighing paper, and pipette tips, should be considered contaminated and
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disposed of as hazardous waste.

o Solutions Containing Damascenine: Collect liquid waste containing Damascenine in a
dedicated, sealed, and properly labeled hazardous waste container. Do not mix with other
waste streams unless explicitly instructed to do so by your EHS department.

2. Waste Container Labeling:
o All waste containers must be clearly labeled with the words "Hazardous Waste."

e The label must include the full chemical name: "Damascenine” or "methyl 3-methoxy-2-
(methylamino)benzoate."

« Indicate the approximate concentration and quantity of the waste.
¢ Include the date of accumulation and the name of the responsible researcher or lab.
3. Storage of Waste:

o Store hazardous waste containers in a designated, secure, and well-ventilated area, away
from incompatible materials.

o Keep containers tightly closed to prevent spills or the release of vapors.
4. Final Disposal:
e Do not dispose of Damascenine down the drain or in the regular trash.

» Arrange for the collection and disposal of the hazardous waste through your institution's EHS
department or a licensed chemical waste disposal company.[6]

Spill Response

In the event of a spill, follow these general procedures:
e Minor Spills:

o Evacuate the immediate area.
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[e]

Wear appropriate PPE.

o

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

[¢]

Collect the absorbed material into a labeled hazardous waste container.

[¢]

Clean the spill area with a suitable solvent, and collect the cleaning materials as
hazardous waste.

e Major Spills:
o Evacuate the laboratory and alert others in the vicinity.

o Contact your institution's emergency response team and EHS department immediately.

Damascenine Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Damascenine.
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Caption: Logical workflow for the safe and compliant disposal of Damascenine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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